Cas no 50803-29-7 (3-chlorosulfonyl-4-methoxybenzoic acid)

• Product Name: 3-chlorosulfonyl-4-methoxybenzoic acid
• CAS No: 50803-29-7
• MF: C₈H₇ClO₅S
• MW: 250.656180620193
• MDL: MFCD00024880
• CID: 55871
• PubChem ID: 3854888
• Update Time: 2025-06-07

3-chlorosulfonyl-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chlorosulfonyl)-4-methoxybenzoic acid
• 3-chlorosulfonyl-4-methoxybenzoic acid
• 3-(chlorosulfonyl)-4-methoxybenzoic acid(SALTDATA: FREE)
• 3-Chlorosulfonyl-4-methoxy-benzoic
• 3-chlorosulfonyl-4-methoxy-benzoic acid
• 3-Chlorsulfonyl-4-methoxy-benzoesaeure
• 3-Chlorsulfonylanissaeure
• 4-methoxy-3-(chlorosulfonyl)benzoic acid
• 4-Methoxy-3-chlorsulfonyl-benzoesaeure
• CS-0150589
• DTXSID20397388
• Z56943572
• BS-14018
• OWBBPHXIAFVUMO-UHFFFAOYSA-N
• EN300-08283
• SCHEMBL135000
• 50803-29-7
• A871452
• 3-(chlorosulfonyl)-4-methoxybenzoic acid, AldrichCPR
• SY132257
• FT-0602455
• 3-(Chlorosulfonyl)-4-methoxybenzoicacid
• J-510849
• AKOS002670995
• MFCD00024880
• D86971
• STL219941
• DB-051846

• MDL： MFCD00024880
• Inchi： 1S/C8H7ClO5S/c1-14-6-3-2-5(8(10)11)4-7(6)15(9,12)13/h2-4H,1H3,(H,10,11)
• InChI Key： OWBBPHXIAFVUMO-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=O)O)C=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 249.97000
• Monoisotopic Mass: 249.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 89A^2

Experimental Properties

• Density: 1.541
• Boiling Point: 428.8°C at 760 mmHg
• Flash Point: 213.1°C
• Refractive Index: 1.565
• PSA: 89.05000
• LogP: 2.40170

3-chlorosulfonyl-4-methoxybenzoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-chlorosulfonyl-4-methoxybenzoic acid

3-Chlorosulfonyl-4-methoxybenzoic Acid (CAS No. 50803-29-7): An Overview of Its Properties, Applications, and Recent Research

3-Chlorosulfonyl-4-methoxybenzoic acid (CAS No. 50803-29-7) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorosulfonyl and methoxy functional groups, which confer it with distinct reactivity and utility in a wide range of applications.

The molecular formula of 3-chlorosulfonyl-4-methoxybenzoic acid is C₈H₆ClO₅S, and its molecular weight is approximately 241.6 g/mol. The compound is a white to off-white solid at room temperature and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its structural features make it an excellent starting material for the synthesis of more complex molecules, particularly those with sulfonyl functionalities.

In the pharmaceutical industry, 3-chlorosulfonyl-4-methoxybenzoic acid has been explored for its potential as an intermediate in the synthesis of various drugs. The presence of the chlorosulfonyl group allows for facile derivatization, enabling the creation of compounds with diverse biological activities. For instance, recent studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties. One notable example is the synthesis of a series of sulfonamide derivatives that demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 3-chlorosulfonyl-4-methoxybenzoic acid has also found use in materials science. The compound's ability to form stable sulfonate salts makes it a valuable precursor for the preparation of functionalized polymers and coatings. These materials can be tailored to exhibit specific properties such as hydrophilicity, hydrophobicity, or biocompatibility, making them suitable for applications in areas such as drug delivery systems and surface coatings.

In the realm of chemical synthesis, 3-chlorosulfonyl-4-methoxybenzoic acid serves as a versatile building block for the construction of complex organic molecules. Its reactivity with nucleophiles allows for the formation of a wide array of sulfonamide derivatives, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals. Recent research has focused on optimizing synthetic routes to improve yield and purity, thereby enhancing the practical utility of this compound in industrial settings.

The environmental impact of 3-chlorosulfonyl-4-methoxybenzoic acid has also been a subject of interest. Studies have shown that proper handling and disposal methods can minimize its potential environmental effects. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainable practices. For example, researchers have developed catalytic methods that reduce waste generation and improve atom economy in the production process.

In conclusion, 3-chlorosulfonyl-4-methoxybenzoic acid (CAS No. 50803-29-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new applications and optimization strategies, the importance of this compound is likely to grow further in the coming years.